Cas no 2094604-17-6 (4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde)

• Product Name: 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde
• CAS No: 2094604-17-6
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 6003470
• PubChem ID: 126830396
• Update Time: 2025-11-01

4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-{1-azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde
• 2094604-17-6
• AKOS034002765
• EN300-26586531
• 4-[3-(1-azaspiro[4.4]non-3-en-1-yl)-3-oxopropoxy]-3-methoxybenzaldehyde
• Z2732441328
• 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde

• Inchi： 1S/C19H23NO4/c1-23-17-13-15(14-21)5-6-16(17)24-12-7-18(22)20-11-4-10-19(20)8-2-3-9-19/h4-6,10,13-14H,2-3,7-9,11-12H2,1H3
• InChI Key： ALPGZHWOEVVOPT-UHFFFAOYSA-N
• SMILES： O=C(CCOC1C=CC(C=O)=CC=1OC)N1CC=CC21CCCC2

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde

Introduction to 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde (CAS No. 2094604-17-6)

4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde, with the CAS number 2094604-17-6, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the azaspiro[4.4]nonane moiety, along with the substituted benzaldehyde and methoxy groups, imparts this molecule with a rich array of chemical and biological properties.

The synthesis of 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde involves multiple steps, each carefully designed to ensure the formation of the desired spirocyclic structure. Recent advancements in synthetic methodologies have enabled chemists to achieve high yields and stereoselectivity in the preparation of this compound. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the complex spirocyclic framework.

In terms of its chemical properties, 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde exhibits interesting reactivity patterns due to the presence of the aldehyde group and the methoxy substituent. The aldehyde functionality makes it a valuable intermediate for further derivatization, allowing for the introduction of various functional groups through reactions such as nucleophilic addition and condensation. The methoxy group, on the other hand, contributes to the molecule's solubility and electronic properties, making it suitable for applications in both organic synthesis and materials science.

The biological activity of 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as scavenge reactive oxygen species (ROS) effectively.

Moreover, 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde has shown promise in the field of neuroprotection. Preclinical studies have demonstrated its ability to protect neurons from ischemic injury by reducing oxidative stress and preventing apoptosis. These findings suggest that this compound could be a potential therapeutic candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological applications, 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde has also found use in materials science. Its unique spirocyclic structure and functional groups make it an attractive building block for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a ligand in coordination complexes, leading to materials with enhanced mechanical strength, thermal stability, and optical properties.

The environmental impact of 4-(3-{1-Azaspiro[4.4]non-3-en-1-yl}-3-oxypropoxy)-3-methoxybenzaldehyde is another important consideration. Recent studies have focused on developing greener synthetic routes that minimize waste generation and reduce the use of hazardous reagents. One such approach involves the use of biocatalysts or environmentally benign solvents, which not only improve the sustainability of the synthesis but also enhance the overall efficiency of the process.

In conclusion, 4-(3-{1-Azaspiro[4.4]nonanenyl}-enyl--yl-yl}--yl-oxo-propoxygenyloxy-)-methoxygenyloxy-xylenealdehydene, CAS No. 2094604–17–6 (corrected for readability), is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental sustainability. Its unique structural features and versatile reactivity make it an exciting area of research for scientists across various disciplines.